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Compound of Interest

Compound Name: p,p-DDD-13C12
Cat. No.: B15599303
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p,p'-DDD-3C12, a critical analytical
standard. The document details its identification, physicochemical properties, and its
application as an internal standard in the quantitative analysis of its unlabeled analogue, p,p'-
DDD, a significant metabolite of the pesticide DDT.

Core Identification

p,p'-DDD-13C12 is the 3C-labeled form of p,p'-Dichlorodiphenyldichloroethane. Its fundamental
role in analytical chemistry is to serve as an internal standard for isotope dilution mass
spectrometry, a highly accurate method for quantifying trace levels of contaminants in various
matrices.

Physicochemical and Identification Data

A summary of the key identification and physical properties of p,p'-DDD-13Ci2 is presented in
the table below.
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Property Value
CAS Number 1571957-95-3[1][2]
Molecular Formula 13C12C2H10Cl4[2]
Molecular Weight 331.95 g/mol [2]

4,4'-DDD-13C12, p,p'-Dichlorodiphenyl
Synonyms )

dichloroethane-13C12[2]

Typically exists as a solid at room
Appearance

temperature[2]
Storage (Powder) -20°C for 3 years; 4°C for 2 years|[2]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[2]

Experimental Protocol: Quantification of p,p'-DDD in
Environmental Samples using p,p'-DDD-*3*Ci12 and
GC-MS

The following protocol is a representative methodology for the analysis of p,p’-DDD in
environmental samples, utilizing p,p'-DDD-13C12 as an internal standard. This method is based
on common practices for the analysis of chlorinated pesticides.

1. Sample Preparation and Extraction

o Sample Collection: Collect environmental samples (e.g., soil, water, biological tissue)
following established procedures to ensure sample integrity.

» Homogenization: Homogenize solid samples to ensure uniformity. For tissue samples, this
can be achieved by mincing or grinding with dry ice.

o Spiking with Internal Standard: Accurately spike a known amount of p,p'-DDD-13C12 solution
into the homogenized sample prior to extraction. This is a critical step for accurate
quantification via isotope dilution.

e Extraction:
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o Solid Samples: Employ a suitable extraction technique such as Soxhlet extraction or
pressurized liquid extraction (PLE) with an appropriate solvent like a hexane/acetone
mixture.

o Liquid Samples: Perform liquid-liquid extraction (LLE) using a solvent such as
dichloromethane. The pH of aqueous samples should be adjusted to neutral before
extraction.

Drying: Pass the organic extract through anhydrous sodium sulfate to remove any residual
water.

Concentration: Concentrate the extract to a smaller volume using a rotary evaporator or a
gentle stream of nitrogen.

. Cleanup

To remove interfering co-extracted substances, a cleanup step is often necessary. This can
be performed using:

o Solid-Phase Extraction (SPE): Pass the concentrated extract through a cartridge
containing a sorbent like Florisil or silica gel.

o Gel Permeation Chromatography (GPC): Effective for removing high molecular weight
interferences such as lipids from biological samples.

. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for
separation and detection.

Gas Chromatograph Conditions:

o Column: A non-polar or semi-polar capillary column, such as a DB-5ms or equivalent, is
suitable for separating chlorinated pesticides.

o Injection: Use a splitless or pulsed splitless injection to enhance sensitivity for trace-level
analysis.
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o Carrier Gas: Helium or hydrogen at a constant flow rate.

o Oven Temperature Program: A programmed temperature ramp is used to separate the
target analytes. An example program could be: initial temperature of 80°C, hold for 1
minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

o Mass Spectrometer Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.
The characteristic ions for both p,p’-DDD and p,p'-DDD-3C12 are monitored.

» For p,p’-DDD: Monitor ions such as m/z 235, 237, and 165.

» For p,p'-DDD-*3C12: Monitor the corresponding *3C-labeled fragment ions (e.g., m/z
247). The exact m/z values will depend on the fragmentation pattern.

4. Data Analysis and Quantification

« ldentification: The identification of p,p'-DDD is confirmed by the retention time and the
relative abundance of the selected ions matching those of a known standard.

» Quantification: The concentration of p,p’-DDD in the sample is calculated using the isotope
dilution method. A calibration curve is generated by plotting the ratio of the peak area of the
native p,p'-DDD to the peak area of the p,p'-DDD-*3C12 internal standard against the
concentration of the native analyte. The concentration in the unknown sample is then
determined from this curve.

Workflow for Environmental Sample Analysis

The following diagram illustrates the logical workflow for the analysis of an environmental
sample using p,p'-DDD-13C12 as an internal standard.
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Workflow for p,p'-DDD Analysis using 13C-labeled Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: p,p'-DDD-13C12 - Identification and
Analytical Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599303/docs#technical-guide-p-p-ddd-c-
identification-and-analytical-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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